Cas no 6318-50-9 ( )

• Product Name: &nbsp
• CAS No: 6318-50-9
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 959053
• PubChem ID: 3764215
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3-methylpentan-2-ylideneamino)thiourea
• 3'-amino-[1,1'-biphenyl]-4-carboxylic acid methyl ester
• 3'-Aminobiphenyl-4-carboxylic acid methyl ester
• 3'-Amino-biphenyl-4-carboxylic acid methyl ester
• AC1LRDM9
• ACMC-209djw
• CTK6I9902
• Methyl 3'-amino-[1,1'-biphenyl]-4-carboxylate
• Methyl-sec.butylketon-thiosemicarbazon
• Metyl 3'-amino-biphenyl
• SureCN72200
• SCHEMBL17666898
• AKOS017263709
• 2-(3-Methylpentan-2-ylidene)hydrazine-1-carboximidothioic acid
• 6318-50-9
• DTXSID80979164
•  

• Inchi： 1S/C7H15N3S/c1-4-5(2)6(3)9-10-7(8)11/h5H,4H2,1-3H3,(H3,8,10,11)
• InChI Key： UNNYJSFTDNGZQP-UHFFFAOYSA-N
• SMILES： S=C(N)NN=C(C)C(C)CC

Computed Properties

• Exact Mass: 173.09885
• Monoisotopic Mass: 173.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41
• LogP: 2.33280